Cas no 14667-55-1 (Trimethylpyrazine)

Trimethylpyrazine structure

Trimethylpyrazine structure

Product Name:Trimethylpyrazine

CAS No:14667-55-1

MF:C₇H₁₀N₂

MW:122.167701244354

MDL:MFCD00006145

CID:49899

PubChem ID:26808

Update Time:2025-04-18

Trimethylpyrazine Chemical and Physical Properties

Names and Identifiers

- 2,3,5-Trimethylpyrazine
- Trimethyl-pyrazine
- TriMethylpyrazine
- Potato pyrazine
- FEMA 3244
- FEMA NUMBER 3244
- TRIMETHYLPYRAZINE
- trimethyl-pyrazin
- Pyrazine, trimethyl-
- 2.3.5-Methyl pyrazine
- TRIMETHYLPYRAZINE,2,3,5
- 2,3,6-TRIMETHYLPYRAZINE
- 2,3,5-Trimethyl prazine
- 2,3,5-Trimethyl pyrazine
- Pyrazine, 2,3,5-trimethyl-
- trimethyl pyrazine
- FEMA No. 3244
- Q8PR0W8TIT
- 2,3,5-Trimethyl pyrazine (natural)
- 2,3,5-Trimethyl-pyrazine
- Pyrazine, 2,3,5-trimethyl
- AK114354
- PubChem8613
- 2,3,5-Trimethylpyrazine.
- DSSTox_RID_82089
- DSSTox_CID_27075
- DSSTox_GSID_47075
- KSC491G1B
- 2,3,5-Trimethylpyrazine,98%
- Trimethylpyrazine
- MDL： MFCD00006145
- Inchi： 1S/C7H10N2/c1-5-4-8-6(2)7(3)9-5/h4H,1-3H3
- InChI Key： IAEGWXHKWJGQAZ-UHFFFAOYSA-N
- SMILES： CC1N=C(C)C(C)=NC=1
- BRN： 0002423

Computed Properties

Exact Mass: 122.08400
Monoisotopic Mass: 122.084398
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 92.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 25.8
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: Colorless to light yellow liquid
Density: 0.979 g/mL at 25 °C(lit.)
Melting Point: No data available
Boiling Point: 171-172 °C(lit.)
Flash Point: Fahrenheit: 129.2 ° f
Celsius: 54 ° c
Refractive Index: n20/D 1.5040(lit.)
PSA: 25.78000
LogP: 1.40180
FEMA: 3244
Solubility: Not determined

Trimethylpyrazine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H226,H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：UN 1993 3/PG 3
WGK Germany：3
Hazard Category Code： 10-22-36/37/38
Safety Instruction： S16-S26-S36/37/39
RTECS：UQ3907000
Hazardous Material Identification：
Packing Group：III
Hazard Level：3
Safety Term：3
Packing Group：III
Risk Phrases：R10; R22
HazardClass：3
PackingGroup：III
TSCA：Yes
Storage Condition：Flammable area

Trimethylpyrazine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Trimethylpyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W324418-SAMPLE-K	Trimethylpyrazine	14667-55-1	≥99%, FCC, FG		587.6	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W324418-100G-K	Trimethylpyrazine	14667-55-1	≥99%, FCC, FG	100G	1317.81	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W324418-1KG-K	Trimethylpyrazine	14667-55-1	≥99%, FCC, FG	1KG	5318.44	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W324426-SAMPLE-K	Trimethylpyrazine	14667-55-1	natural, ≥95%, FG		587.6	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W324426-100G-K	Trimethylpyrazine	14667-55-1	natural, ≥95%, FG	100G	10751.15	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	W324426-1KG-K	Trimethylpyrazine	14667-55-1	natural, ≥95%, FG	1KG	59460.52	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	199419-10G	Trimethylpyrazine	14667-55-1	99%	10G	330.48	2021-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T819073-1kg	2,3,5-Trimethylpyrazine	14667-55-1	99%	1kg	1,198.00	2021-05-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY015342-5g	2,3,5-Trimethylpyrazine	14667-55-1	≥98%	5g	¥40.00	2025-04-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY015342-10g	2,3,5-Trimethylpyrazine	14667-55-1	≥98%	10g	¥40.00	2025-04-18

Trimethylpyrazine Production Method

Production Method 1

14667-55-1

14667-55-1

109-01-3

109-01-3

624-78-2

624-78-2

13925-00-3

13925-00-3

2851-95-8

2851-95-8

4097-88-5

4097-88-5

1798313-55-9

1798313-55-9

21202-52-8

21202-52-8

69687-77-0

69687-77-0

290-37-9

290-37-9

15707-23-0

15707-23-0

5910-89-4

5910-89-4

616-43-3

616-43-3

75011-91-5

75011-91-5

49813-61-8

49813-61-8

636-41-9

636-41-9

617-92-5

617-92-5

15986-80-8

15986-80-8

13360-64-0

13360-64-0

1739-84-0

1739-84-0

Reaction Conditions

1.1 Catalysts: Silica Solvents: Methanol ; 500 °C

Reference

Analytical pyrolysis of polyethyleneimines

Coralli, Irene; et al, Journal of Analytical and Applied Pyrolysis, 2023, 169,

Trimethylpyrazine Preparation Products

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Amadis Chemical Company Limited

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(CAS:14667-55-1)Trimethylpyrazine

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:14667-55-1)Trimethyl-pyrazine

Order Number:LE19038;LE3313;LE1883466

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:20

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:14667-55-1)Trimethyl-pyrazine

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Jiangsu Xinsu New Materials Co., Ltd

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(CAS:14667-55-1)

Order Number:SFD1935

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Quantity:25KG,200KG,1000KG

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Trimethylpyrazine Related Literature

1. Roasting pretreatment of walnut (Juglans regia L.) kernels: improvement of the oil flavor profile and correlation with the chemical composition

Shuang Bi,Xiaoyuan Niu,Fan Yang,Ying Xu,Yixin Dai,Ye Liu,Qi Zhou Food Funct. 2022 13 10956
2. Effect of alkyl distribution in pyrazine on pyrazine flavor release in bovine serum albumin solution

Yun-Jiao Ma,Jian-Hai Wu,Xiang Li,Xian-Bing Xu,Zhen-Yu Wang,Chao Wu,Ming Du,Liang Song RSC Adv. 2019 9 36951
3. Effects of odor generated from the glycine/glucose Maillard reaction on human mood and brainwaves

Lanxi Zhou,Motoko Ohata,Keizo Arihara Food Funct. 2016 7 2574
4. Crystal structural analysis of methyl-substituted pyrazines with anilic acids: a combined diffraction, inelastic neutron scattering, 1H-NMR study and theoretical approach

M. Rok,G. Bator,W. Sawka-Dobrowolska,P. Durlak,M. Moskwa,W. Medycki,L. Sobczyk,M. Zamponi CrystEngComm 2018 20 2016
5. Preparation of nicotine surface molecularly imprinted polymers for selective solid-phase extraction of nicotine from zero-level refill liquids of electronic cigarettes

Juanjuan Xie,Bo Zhou,Tiandong Zhang,Xiaoying Zeng,Mochou Yang,Wanwan Wang,Jun Yang Anal. Methods 2018 10 3637

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Amadis Chemical Company Limited

(CAS:14667-55-1)Trimethylpyrazine

A1201508

Purity:99%

Quantity:250g

Price ($):244.0

Email

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:14667-55-1)Trimethyl-pyrazine

LE19038;LE3313;LE1883466

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry

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